Cas no 73792-12-8 (Ethyl 4-amino-3-fluorobenzoate)

• Product Name: Ethyl 4-amino-3-fluorobenzoate
• CAS No: 73792-12-8
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD07782043
• CID: 826696
• PubChem ID: 20536493
• Update Time: 2025-06-09

Ethyl 4-amino-3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-fluorobenzoate
• 4-amino-3-fluorobenzoicacidethylester
• 4-amino-3-fluoro-benzoic acid ethyl ester
• ethyl-4-amino-3-fluorobenzoate

• MDL： MFCD07782043
• Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-4-8(11)7(10)5-6/h3-5H,2,11H2,1H3
• InChI Key： SPGMDXDPJKEDGC-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C(=O)OCC)=C1)N

Computed Properties

• Exact Mass: 183.07000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.218±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• PSA: 52.32000
• LogP: 2.16580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-amino-3-fluorobenzoate

Comprehensive Guide to Ethyl 4-amino-3-fluorobenzoate (CAS No. 73792-12-8): Properties, Applications, and Industry Insights

Ethyl 4-amino-3-fluorobenzoate (CAS No. 73792-12-8) is a fluorinated aromatic ester widely recognized for its versatility in organic synthesis and pharmaceutical intermediates. This compound, characterized by its amino and fluoro functional groups, has garnered significant attention in research and industrial applications due to its unique chemical properties. With the growing demand for fluorinated compounds in drug discovery and material science, understanding Ethyl 4-amino-3-fluorobenzoate is essential for chemists and manufacturers alike.

The molecular structure of Ethyl 4-amino-3-fluorobenzoate combines an ethyl ester moiety with a fluorinated benzene ring, making it a valuable building block for synthesizing complex molecules. Its CAS No. 73792-12-8 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains. Recent trends in green chemistry and sustainable synthesis have further highlighted the importance of fluorinated intermediates like this compound, as they often enhance bioavailability and metabolic stability in pharmaceuticals.

One of the most searched questions about Ethyl 4-amino-3-fluorobenzoate revolves around its synthetic routes and purification methods. Researchers frequently explore its preparation via nucleophilic aromatic substitution or catalytic fluorination, with yields optimized through advanced techniques like flow chemistry. Additionally, its role in peptide coupling reactions and heterocyclic compound synthesis aligns with the rising interest in targeted drug delivery systems and bioconjugation technologies.

In the context of AI-driven drug discovery, Ethyl 4-amino-3-fluorobenzoate is often discussed as a key fragment in cheminformatics libraries. Its fluorine atom contributes to improved binding affinity in enzyme inhibitors, a hot topic in cancer research and antiviral drug development. The compound’s logP value and solubility profile are also critical parameters for formulators, frequently queried in pharmacokinetic modeling forums.

From an industrial perspective, CAS No. 73792-12-8 is supplied under stringent quality control standards, with HPLC and NMR being the most cited analytical methods for verification. Environmental concerns have spurred studies on its biodegradability, reflecting the broader shift toward eco-friendly chemicals. As regulatory bodies emphasize REACH compliance, manufacturers of Ethyl 4-amino-3-fluorobenzoate prioritize transparent safety data sheets and lifecycle assessments.

Emerging applications include its use in liquid crystal materials and organic electronics, where its fluorine-induced polarity enhances device performance. Searches for alternative fluorination techniques and cost-effective scaling methods underscore the compound’s commercial relevance. Collaborative efforts between academia and industry continue to expand its utility, particularly in high-throughput screening platforms.

In summary, Ethyl 4-amino-3-fluorobenzoate (CAS No. 73792-12-8) exemplifies the intersection of structural elegance and functional adaptability in modern chemistry. Whether investigating its spectroscopic fingerprints or optimizing its process economics, this compound remains a cornerstone in advancing precision medicine and smart materials. Future research will likely focus on its catalytic asymmetric derivatives, answering the growing demand for chiral fluorinated compounds.